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Compound of Interest

Compound Name: Terconazole-d4

Cat. No.: B15142694 Get Quote

For researchers, scientists, and drug development professionals, the quality and reliability of

stable isotope-labeled internal standards are paramount for accurate bioanalytical studies. This

guide provides a comparative analysis of prominent suppliers of Terconazole-d4, a deuterated

analog of the antifungal agent Terconazole. The objective is to equip researchers with the

necessary information to make an informed decision when sourcing this critical reagent.

This guide presents a summary of publicly available information from key suppliers, outlines

standardized experimental protocols for quality assessment, and provides visual workflows to

aid in the selection process. While lot-specific quantitative data is typically proprietary and

provided on Certificates of Analysis (CofA) upon purchase, this guide establishes a framework

for a rigorous comparative evaluation.

Leading Suppliers of Terconazole-d4
Several chemical suppliers specialize in the synthesis and distribution of high-purity stable

isotope-labeled compounds for research purposes. The following companies are recognized

suppliers of Terconazole-d4:

LGC Standards: A global leader in reference materials and proficiency testing, LGC offers a

wide range of pharmaceutical reference standards, including stable isotope-labeled

compounds. Their products are often supplied with a comprehensive Certificate of Analysis.

Pharmaffiliates: Specializing in pharmaceutical impurities, metabolites, and stable isotope-

labeled compounds, Pharmaffiliates provides reference standards to the pharmaceutical
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industry worldwide.

Santa Cruz Biotechnology: A well-known supplier of biochemicals, antibodies, and labware,

Santa Cruz Biotechnology also offers a range of small molecules, including deuterated

compounds for research applications.

Toronto Research Chemicals (TRC): Now part of the LGC group, TRC has a long-standing

reputation for synthesizing complex organic molecules for biomedical research, including a

vast portfolio of stable isotope-labeled standards.

Comparative Data Summary
The following table summarizes key product specifications for Terconazole-d4 from the

identified suppliers. It is important to note that specific values for chemical purity, isotopic

enrichment, and impurity profiles are batch-specific and will be detailed on the Certificate of

Analysis provided with the product. Researchers are strongly encouraged to request a current

CofA before making a purchase.
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Parameter LGC Standards Pharmaffiliates
Santa Cruz

Biotechnology

Toronto

Research

Chemicals

(TRC)

Product Name Terconazole-d4

(±)-Terconazole-

d4 (piperazine-

2,2,6,6-d4) (cis-

isomers)[1]

Terconazole-d4 Terconazole-d4

CAS Number 1398065-50-3[2] 1398065-50-3[1]
Not specified on

product page
1398065-50-3

Molecular

Formula

C₂₆H₂₇D₄Cl₂N₅O

₃

C₂₆H₂₇D₄Cl₂N₅O

₃[1]

C₂₆H₂₇D₄Cl₂N₅O

₃

C₂₆H₂₇D₄Cl₂N₅O

₃

Molecular Weight 536.49 536.49[1] 536.49 536.49

Chemical Purity

Typically ≥98%

(Data provided

on CofA)

Data provided on

CofA

Data provided on

CofA

Typically ≥98%

(Data provided

on CofA)

Isotopic

Enrichment

Data provided on

CofA

Data provided on

CofA

Data provided on

CofA

Data provided on

CofA

Impurity Profile Detailed on CofA Detailed on CofA Detailed on CofA Detailed on CofA

Format Neat Solid Neat Solid Neat Solid Neat Solid

Storage 2-8°C

Information

available upon

request

Information

available upon

request

2-8°C

Documentation
Certificate of

Analysis

Certificate of

Analysis

Technical Data

Sheet

Certificate of

Analysis

Experimental Protocols for Quality Assessment
To ensure the suitability of Terconazole-d4 as an internal standard, rigorous analytical testing

is necessary. The following are detailed, representative protocols for determining chemical
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purity by High-Performance Liquid Chromatography (HPLC) and isotopic enrichment by

Nuclear Magnetic Resonance (NMR) spectroscopy.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity
Objective: To determine the chemical purity of Terconazole-d4 and identify any potential

impurities.

Instrumentation:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Reagents:

Acetonitrile (HPLC grade)

Ammonium acetate (analytical grade)

Deionized water

Terconazole-d4 sample

Procedure:

Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of acetonitrile and

0.05 M ammonium acetate buffer (pH 6.0) in a 70:30 (v/v) ratio. Filter and degas the mobile

phase before use.

Standard Solution Preparation: Accurately weigh and dissolve a known amount of

Terconazole-d4 in the mobile phase to prepare a standard solution of approximately 0.5

mg/mL.

Chromatographic Conditions:

Column: C18 reverse-phase (4.6 x 150 mm, 5 µm)
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Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Detector Wavelength: 254 nm

Column Temperature: 30°C

Analysis: Inject the standard solution into the HPLC system and record the chromatogram.

Data Interpretation: Calculate the area percentage of the main peak corresponding to

Terconazole-d4. Any other peaks represent impurities. The chemical purity is reported as

the percentage of the main peak area relative to the total peak area.

Nuclear Magnetic Resonance (NMR) for Isotopic
Enrichment
Objective: To confirm the identity and determine the isotopic enrichment of Terconazole-d4.

Instrumentation:

NMR spectrometer (400 MHz or higher)

Reagents:

Deuterated solvent (e.g., Chloroform-d, Dimethyl sulfoxide-d6)

Terconazole-d4 sample

Procedure:

Sample Preparation: Dissolve approximately 5-10 mg of the Terconazole-d4 sample in 0.5-

0.7 mL of a suitable deuterated solvent in an NMR tube.

¹H NMR Acquisition:

Acquire a standard proton (¹H) NMR spectrum.
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The absence or significant reduction of signals corresponding to the protons at the 2,2,6,6-

positions of the piperazine ring, when compared to the spectrum of unlabeled Terconazole,

indicates successful deuteration.

²H NMR Acquisition:

Acquire a deuterium (²H) NMR spectrum.

The presence of signals at the chemical shifts corresponding to the deuterated positions

confirms the location of the deuterium labels.

Data Interpretation: The isotopic enrichment can be estimated by comparing the integration

of the residual proton signals in the ¹H NMR spectrum at the deuterated positions to the

integration of a non-deuterated proton signal in the molecule. For a more accurate

determination, quantitative NMR (qNMR) techniques or mass spectrometry are often

employed by the supplier and detailed on the Certificate of Analysis.

Visualizing Experimental and Decision Workflows
To further clarify the processes involved in evaluating and selecting a Terconazole-d4 supplier,

the following diagrams have been generated.
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Caption: Experimental workflow for the quality assessment of a Terconazole-d4 sample.
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Caption: Use of Terconazole-d4 as an internal standard in a bioanalytical workflow.

Caption: Logical workflow for the selection of a Terconazole-d4 supplier.

Conclusion
The selection of a suitable supplier for Terconazole-d4 is a critical step in ensuring the

accuracy and reliability of research data. While LGC Standards, Pharmaffiliates, Santa Cruz

Biotechnology, and Toronto Research Chemicals are all established suppliers, the ultimate

decision should be based on a thorough review of the lot-specific Certificate of Analysis. By

performing in-house quality control checks using standardized protocols like the ones outlined

in this guide, researchers can further validate the suitability of the procured material for their

specific applications. This diligent approach to sourcing and qualifying research materials is

fundamental to producing high-quality, reproducible scientific outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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